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  4. 2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 327169-98-2
VCID: VC0415107
InChI: InChI=1S/C25H22N2O3S2/c1-30-18-13-11-16(12-14-18)20(28)15-31-25-26-23-22(19-9-5-6-10-21(19)32-23)24(29)27(25)17-7-3-2-4-8-17/h2-4,7-8,11-14H,5-6,9-10,15H2,1H3
SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Molecular Formula: C25H22N2O3S2
Molecular Weight: 462.6g/mol

2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 327169-98-2

Main Products

VCID: VC0415107

Molecular Formula: C25H22N2O3S2

Molecular Weight: 462.6g/mol

2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 327169-98-2

CAS No. 327169-98-2
Product Name 2-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C25H22N2O3S2
Molecular Weight 462.6g/mol
IUPAC Name 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C25H22N2O3S2/c1-30-18-13-11-16(12-14-18)20(28)15-31-25-26-23-22(19-9-5-6-10-21(19)32-23)24(29)27(25)17-7-3-2-4-8-17/h2-4,7-8,11-14H,5-6,9-10,15H2,1H3
Standard InChIKey KALGZOIYUFQDQJ-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Canonical SMILES COC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
PubChem Compound 1732313
Last Modified Nov 11 2021
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